Cas no 1396627-90-9 (2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carbonyl}-4H-chromen-4-one)

• Product Name: 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carbonyl}-4H-chromen-4-one
• CAS No: 1396627-90-9
• MF: C₂₅H₂₄N₄O₃
• MW: 428.483065605164
• CID: 5364174
• Update Time: 2025-10-24

2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carbonyl}-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-[2-(2-phenylimidazol-1-yl)ethyl]piperazine-1-carbonyl]chromen-4-one
• 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carbonyl}-4H-chromen-4-one

• Inchi： 1S/C25H24N4O3/c30-21-18-23(32-22-9-5-4-8-20(21)22)25(31)29-16-13-27(14-17-29)12-15-28-11-10-26-24(28)19-6-2-1-3-7-19/h1-11,18H,12-17H2
• InChI Key： XFZGAVKGPPPDAX-UHFFFAOYSA-N
• SMILES： C1(C(N2CCN(CCN3C(C4=CC=CC=C4)=NC=C3)CC2)=O)OC2=C(C=CC=C2)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carbonyl}-4H-chromen-4-one

Introduction to 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carbonyl}-4H-chromen-4-one (CAS No. 1396627-90-9)

2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carbonyl}-4H-chromen-4-one (CAS No. 1396627-90-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of chromenone and piperazine, with a unique structure that includes a phenyl-imidazole moiety. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carbonyl}-4H-chromen-4-one is characterized by a chromenone core, which is a common scaffold in many bioactive compounds. The chromenone ring system is fused to a piperazine moiety, which is further substituted with a phenyl-imidazole group. This intricate arrangement of functional groups not only contributes to the compound's stability but also enhances its pharmacological properties.

Recent studies have highlighted the potential of 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carbonyl}-4H-chromen-4-one in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carbonyl}-4H-chromen-4-one has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carbonyl}-4H-chromen-4-one have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has shown low toxicity in animal models, suggesting that it may have a favorable safety profile.

In the context of drug discovery and development, 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carbonyl}-4H-chromen-4-one represents an exciting lead compound with multiple therapeutic potentials. Its unique chemical structure and biological activities make it an attractive target for further optimization and clinical evaluation. Ongoing research efforts are focused on improving the compound's efficacy and selectivity through structural modifications and combinatorial approaches.

The synthesis of 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carbonyl}-4H-chromen-4-one typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the chromenone core, followed by the introduction of the piperazine and phenyl-imidazole moieties. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, facilitating its use in both academic research and industrial settings.

In conclusion, 2-{4-[2-(2-phenyl-1H-imidazol-1-y l)ethyl]piperazine - 1 - carbonyl} - 4 H - chromen - 4 - one (CAS No. 1396627 - 90 - 9) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an important molecule for further investigation and development as a therapeutic agent.